Inulin is a naturally occurring, indigestible and non-absorbable oligosaccharide produced by certain plants with prebiotic and potential anticancer activity. Inulin stimulates the growth of beneficial bacteria in the colon, including Bifidobacteria and Lactobacilli, thereby modulating the composition of microflora. This creates an environment that protects against pathogens, toxins and carcinogens, which can cause inflammation and cancer. In addition, fermentation of inulin leads to an increase in short-chain fatty acids and lactic acid production, thereby reducing colonic pH, which may further control pathogenic bacteria growth and may contribute to inulin's cancer protective properties.
A starch found in the tubers and roots of many plants. Since it is hydrolyzable to fructose, it is classified as a fructosan. It has been used in physiologic investigation for determination of the rate of glomerular function.
Inulin
CAS No.: 9005-80-5
Cat. No.: VC21356941
Molecular Formula: C228H382O191
Molecular Weight: 6179 g/mol
* For research use only. Not for human or veterinary use.

CAS No. | 9005-80-5 |
---|---|
Molecular Formula | C228H382O191 |
Molecular Weight | 6179 g/mol |
IUPAC Name | 2-[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol |
Standard InChI | InChI=1S/C228H382O191/c229-1-76-114(268)152(306)153(307)191(381-76)419-228(190(344)151(305)113(38-266)418-228)75-380-227(189(343)150(304)112(37-265)417-227)74-379-226(188(342)149(303)111(36-264)416-226)73-378-225(187(341)148(302)110(35-263)415-225)72-377-224(186(340)147(301)109(34-262)414-224)71-376-223(185(339)146(300)108(33-261)413-223)70-375-222(184(338)145(299)107(32-260)412-222)69-374-221(183(337)144(298)106(31-259)411-221)68-373-220(182(336)143(297)105(30-258)410-220)67-372-219(181(335)142(296)104(29-257)409-219)66-371-218(180(334)141(295)103(28-256)408-218)65-370-217(179(333)140(294)102(27-255)407-217)64-369-216(178(332)139(293)101(26-254)406-216)63-368-215(177(331)138(292)100(25-253)405-215)62-367-214(176(330)137(291)99(24-252)404-214)61-366-213(175(329)136(290)98(23-251)403-213)60-365-212(174(328)135(289)97(22-250)402-212)59-364-211(173(327)134(288)96(21-249)401-211)58-363-210(172(326)133(287)95(20-248)400-210)57-362-209(171(325)132(286)94(19-247)399-209)56-361-208(170(324)131(285)93(18-246)398-208)55-360-207(169(323)130(284)92(17-245)397-207)54-359-206(168(322)129(283)91(16-244)396-206)53-358-205(167(321)128(282)90(15-243)395-205)52-357-204(166(320)127(281)89(14-242)394-204)51-356-203(165(319)126(280)88(13-241)393-203)50-355-202(164(318)125(279)87(12-240)392-202)49-354-201(163(317)124(278)86(11-239)391-201)48-353-200(162(316)123(277)85(10-238)390-200)47-352-199(161(315)122(276)84(9-237)389-199)46-351-198(160(314)121(275)83(8-236)388-198)45-350-197(159(313)120(274)82(7-235)387-197)44-349-196(158(312)119(273)81(6-234)386-196)43-348-195(157(311)118(272)80(5-233)385-195)42-347-194(156(310)117(271)79(4-232)384-194)41-346-193(155(309)116(270)78(3-231)383-193)40-345-192(39-267)154(308)115(269)77(2-230)382-192/h76-191,229-344H,1-75H2 |
Standard InChI Key | UMGSZTYVVMHARA-RYKCJHNISA-N |
Isomeric SMILES | C([C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)O[C@]2([C@H]([C@@H]([C@H](O2)CO)O)O)CO[C@]3([C@H]([C@@H]([C@H](O3)CO)O)O)CO[C@]4([C@H]([C@@H]([C@H](O4)CO)O)O)CO[C@]5([C@H]([C@@H]([C@H](O5)CO)O)O)CO[C@]6([C@H]([C@@H]([C@H](O6)CO)O)O)CO[C@]7([C@H]([C@@H]([C@H](O7)CO)O)O)CO[C@]8([C@H]([C@@H]([C@H](O8)CO)O)O)CO[C@]9([C@H]([C@@H]([C@H](O9)CO)O)O)CO[C@]1([C@H]([C@@H]([C@H](O1)CO)O)O)CO[C@]1([C@H]([C@@H]([C@H](O1)CO)O)O)CO[C@]1([C@H]([C@@H]([C@H](O1)CO)O)O)CO[C@]1([C@H]([C@@H]([C@H](O1)CO)O)O)CO[C@]1([C@H]([C@@H]([C@H](O1)CO)O)O)CO[C@]1([C@H]([C@@H]([C@H](O1)CO)O)O)CO[C@]1([C@H]([C@@H]([C@H](O1)CO)O)O)CO[C@]1([C@H]([C@@H]([C@H](O1)CO)O)O)CO[C@]1([C@H]([C@@H]([C@H](O1)CO)O)O)CO[C@]1([C@H]([C@@H]([C@H](O1)CO)O)O)CO[C@]1([C@H]([C@@H]([C@H](O1)CO)O)O)CO[C@]1([C@H]([C@@H]([C@H](O1)CO)O)O)CO[C@]1([C@H]([C@@H]([C@H](O1)CO)O)O)CO[C@]1([C@H]([C@@H]([C@H](O1)CO)O)O)CO[C@]1([C@H]([C@@H]([C@H](O1)CO)O)O)CO[C@]1([C@H]([C@@H]([C@H](O1)CO)O)O)CO[C@]1([C@H]([C@@H]([C@H](O1)CO)O)O)CO[C@]1([C@H]([C@@H]([C@H](O1)CO)O)O)CO[C@]1([C@H]([C@@H]([C@H](O1)CO)O)O)CO[C@]1([C@H]([C@@H]([C@H](O1)CO)O)O)CO[C@]1([C@H]([C@@H]([C@H](O1)CO)O)O)CO[C@]1([C@H]([C@@H]([C@H](O1)CO)O)O)CO[C@]1([C@H]([C@@H]([C@H](O1)CO)O)O)CO[C@]1([C@H]([C@@H]([C@H](O1)CO)O)O)CO[C@]1([C@H]([C@@H]([C@H](O1)CO)O)O)CO[C@]1([C@H]([C@@H]([C@H](O1)CO)O)O)CO[C@]1([C@H]([C@@H]([C@H](O1)CO)O)O)CO[C@]1([C@H]([C@@H]([C@H](O1)CO)O)O)CO[C@]1([C@H]([C@@H]([C@H](O1)CO)O)O)CO)O)O)O)O |
SMILES | C(C1C(C(C(C(O1)OC2(C(C(C(O2)CO)O)O)COC3(C(C(C(O3)CO)O)O)COC4(C(C(C(O4)CO)O)O)COC5(C(C(C(O5)CO)O)O)COC6(C(C(C(O6)CO)O)O)COC7(C(C(C(O7)CO)O)O)COC8(C(C(C(O8)CO)O)O)COC9(C(C(C(O9)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)CO)O)O)O)O |
Canonical SMILES | C(C1C(C(C(C(O1)OC2(C(C(C(O2)CO)O)O)COC3(C(C(C(O3)CO)O)O)COC4(C(C(C(O4)CO)O)O)COC5(C(C(C(O5)CO)O)O)COC6(C(C(C(O6)CO)O)O)COC7(C(C(C(O7)CO)O)O)COC8(C(C(C(O8)CO)O)O)COC9(C(C(C(O9)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)COC1(C(C(C(O1)CO)O)O)CO)O)O)O)O |
Appearance | Assay:≥95%A crystalline solid |
Melting Point | 178 °C |
Chemical Structure and Properties
Molecular Composition
Inulin is a linear fructan consisting of fructosyl units connected by β(2→1) bonds, typically with a glucose moiety attached at the end through an α(1→2) linkage . Its molecular formula is commonly represented as GFn, where G indicates the presence of a terminal glucose unit, F represents fructose units, and 'n' denotes the number of fructose units in the chain .
The β-configuration of inulin's structure renders it resistant to hydrolysis by human digestive enzymes, allowing it to pass relatively intact through the upper gastrointestinal tract . This resistance to digestion is the fundamental property that qualifies inulin as a prebiotic substance, as it becomes available for fermentation by specific beneficial bacteria in the colon.
Degree of Polymerization
Inulin's chain length, expressed as the degree of polymerization (DP), ranges from 2 to 60 units, creating distinction between varieties:
The DP significantly influences inulin's functional properties, including viscosity, solubility, and organoleptic characteristics. Short-chain inulin exhibits greater sweetness, making it suitable as a sucrose substitute, while long-chain inulin's properties make it an effective fat substitute . The DP is influenced by multiple factors including plant maturity, climate conditions, and extraction techniques employed .
Natural Sources of Inulin
Seasonal Variations
The inulin content and its degree of polymerization in plants fluctuate throughout their life cycle. The DP typically increases from spring to mid-autumn and subsequently declines with the onset of winter until the following spring . This seasonal variation means that two inulin samples from the same plant species can exhibit significant differences if harvested at different growth stages, an important consideration for commercial extraction and standardization processes .
Physiological Effects of Inulin
Prebiotic Properties
Inulin's defining characteristic is its ability to selectively stimulate the growth and/or activity of beneficial gut bacteria. As a soluble, prebiotic fiber, inulin passes undigested through the stomach and small intestine due to its resistance to human digestive enzymes . Upon reaching the large intestine, it becomes a substrate for fermentation by specific bacterial populations, particularly those associated with health benefits.
Effects on Intestinal Microbiota
Consumption of inulin induces significant changes in the gut microbiome composition. Several studies have documented that inulin supplementation:
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Decreases the relative abundance of Bacteroidetes
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Increases levels of beneficial bacteria including Bifidobacterium spp., Anaerostipes spp., Enterococcus faecalis, and Lactobacillus spp.
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Promotes growth of bacteria from the genera Phascolarctobacterium, Blautia, Akkermansia, Ruminococcus, and the family Lachnospiraceae, which contribute to short-chain fatty acid (SCFA) production
The relationship between inulin and gut microbiota is bidirectional—bacteria ferment inulin to produce metabolites, while the microbial community structure simultaneously adapts in response to inulin availability .
Production of Short-Chain Fatty Acids
One of the most significant outcomes of inulin fermentation is the production of SCFAs, primarily acetate, propionate, and butyrate. Multiple studies have documented increased SCFA production following inulin supplementation:
Table 2: Effects of inulin supplementation on SCFA production in various study models
These SCFAs serve as signaling molecules that influence multiple physiological processes including intestinal barrier function, immune regulation, and metabolic health.
Health Benefits of Inulin
Metabolic Health Improvements
Inulin supplementation has demonstrated multiple beneficial effects on metabolic parameters:
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Body weight and BMI control: Helps reduce body weight and body mass index
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Glycemic regulation: Reduces blood glucose levels and improves insulin sensitivity
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Anti-inflammatory effects: Decreases markers of systemic inflammation
For individuals with diabetes, inulin helps decrease sharp spikes and drops in blood sugar levels. A 2013 study following patients with type II diabetes who took inulin supplements found improvements in fasting blood sugar levels and HbA1c levels, leading researchers to recommend inulin supplementation particularly for elderly patients with type II diabetes .
Digestive Health Benefits
In the digestive system, inulin exhibits several beneficial properties:
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Enhanced intestinal barrier function: Fermentation products of inulin induce α-defensin expression from Paneth cells, strengthening antimicrobial defense
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Improved gut barrier integrity: Butyrate produced from inulin fermentation activates adenosine monophosphate-activated protein kinase to promote tight junction assembly in intestinal epithelial cells
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Appetite regulation: Inulin's solubility allows it to absorb water like a sponge, slowing the digestive process and creating a longer-lasting sense of fullness
Immunomodulatory Effects
Inulin and its metabolites exert significant effects on intestinal immunity:
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Regulation of immune cell activation and cytokine secretion, largely dependent on SCFAs produced during fermentation
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Direct action of SCFAs on host T cells by reprogramming their metabolic activity and epigenetic status, controlling the differentiation of effector T cells and regulatory T cells
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Circulation of SCFAs beyond the gut to regulate immune cell function in other tissues
These effects contribute to inulin's potential role in managing inflammatory conditions and enhancing immune function.
Clinical Applications
Antimicrobial Resistance Limitation
Current clinical research is investigating inulin's potential to limit antimicrobial-resistant infections during critical illness. A Phase 2 clinical trial titled "Prebiotic Inulin to Limit Antimicrobial-Resistant Infections During Critical Illness" (ClinicalTrials.gov: NCT03865706) is exploring this application in intensive care settings . This represents an emerging area of research into inulin's potential clinical utilities beyond nutritional supplementation.
Nutritional Supplementation
Inulin has received FDA approval as a dietary fiber ingredient to improve the nutritional value of manufactured food products . Its status as both a functional food ingredient and a prebiotic supplement has made it valuable in nutrition-focused interventions for various health conditions, particularly those affecting metabolic and digestive function.
Industrial Applications and Food Science
Food Industry Uses
In the food industry, inulin serves multiple functions:
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Fat substitute: Long-chain inulin provides creamy mouthfeel and texture in reduced-fat products
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Sugar substitute: Short-chain inulin offers sweetness with fewer calories than sugar
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Texture modifier: Adds viscosity to low-viscosity foods such as low-fat yogurt and dairy-free ice cream
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Functional food ingredient: Incorporated into various products to increase fiber content and prebiotic benefits
These applications make inulin particularly valuable in creating healthier food options without sacrificing sensory qualities.
Dosage Considerations
While inulin consumption is generally beneficial for intestinal health, some studies have reported dose-dependent effects. Research has shown that moderate doses of inulin (e.g., 50 mg per mouse in animal studies) may be beneficial against food allergy, whereas high-dose supplementation (80 mg per mouse) increased serum levels of allergic inflammation-related factors and intestinal inflammatory responses . This suggests that appropriate dosing is important for achieving optimal outcomes.
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